Cas no 880358-87-2 (Cerium(3+);oxalate;hydrate)

• Product Name: Cerium(3+);oxalate;hydrate
• CAS No: 880358-87-2
• MF: C₆H₂Ce₂O₁₃
• MW: 562.3043
• CID: 5070107
• PubChem ID: 138112402
• Update Time: 2025-05-21

Cerium(3+);oxalate;hydrate Chemical and Physical Properties

Names and Identifiers

• Cerium(III) oxalate hydrate
• Cerium(3+);oxalate;hydrate
• 880358-87-2
• 4,4'',5,5''-tetraoxo-1',4'-dihydro-1?(3),1''?(3),3?(3),3''?(3)-dispiro[1?(3),3?(3)-dioxa-2-ceracyclopentane-2,5'-1?(3)-oxa-3?(3)-oxa-2-ceracyclopenta[4,5-d]1?(3)-oxa-3?(3)-oxa-2-ceracyclopentane-2',2''-[1?(3),3?(3)]dioxa-[2]ceracyclopentane]-2',2',2',2,2,2-hexakis(ylium)-1',4',1,1'',3,3''-hexaide hydrate
• Cerium(III)OxalateHydrate

• MDL： MFCD00150139
• Inchi： 1S/3C2H2O4.2Ce.H2O/c3*3-1(4)2(5)6;;;/h3*(H,3,4)(H,5,6);;;1H2/q;;;2*+3;/p-6
• InChI Key： WSVMKOQJZBJDJB-UHFFFAOYSA-H
• SMILES： [Ce+3].[Ce+3].[O-]C(C(=O)[O-])=O.[O-]C(C(=O)[O-])=O.[O-]C(C(=O)[O-])=O.O([H])[H]

Computed Properties

• Exact Mass: 561.76044g/mol
• Monoisotopic Mass: 561.76044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242

Additional information on Cerium(3+);oxalate;hydrate

Cerium(III) Oxalate Hydrate: A Comprehensive Overview

Cerium(III) oxalate hydrate, with the CAS number 880358-87-2, is a compound of significant interest in various scientific and industrial applications. This compound, also known as cerium(III) oxalate hydrate, is a hydrated salt of cerium(III) ions and oxalate anions. The cerium(III) ion, with its unique electronic configuration, plays a crucial role in the compound's properties and reactivity. The oxalate anion, on the other hand, contributes to the compound's stability and solubility characteristics.

The synthesis of cerium(III) oxalate hydrate typically involves the reaction of cerium salts with oxalic acid in aqueous solutions. This process can be optimized by controlling factors such as pH, temperature, and the presence of ligands or additives. Recent studies have explored the use of green chemistry approaches to synthesize this compound, emphasizing energy efficiency and environmental sustainability.

In terms of applications, cerium(III) oxalate hydrate finds extensive use in catalysis, particularly in heterogeneous catalysis. The compound's ability to act as a catalyst in various reactions, such as oxidation and reduction processes, has been well-documented. For instance, it has been employed in the catalytic conversion of alcohols to aldehydes or ketones under mild conditions. The cerium(III) ion's redox properties make it particularly effective in these transformations.

The optical properties of cerium(III) oxalate hydrate have also been a subject of recent research. Studies have shown that this compound exhibits strong absorption bands in the visible region of the spectrum, making it a potential candidate for applications in optoelectronics and photonics. Researchers are exploring its use in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light could enhance device performance.

In addition to its catalytic and optical applications, cerium(III) oxalate hydrate is also used in the production of rare-earth metal compounds. The compound serves as an intermediate in the synthesis of other cerium-based materials, such as ceria (CeO₂), which is widely used as a catalyst support and oxygen storage material in automotive exhaust systems.

The environmental impact of cerium(III) oxalate hydrate has also been a topic of interest. While it is not classified as a hazardous substance under normal conditions, its handling and disposal require adherence to standard industrial safety protocols. Recent studies have focused on developing eco-friendly methods for recycling and reusing this compound to minimize waste generation.

In conclusion, cerium(III) oxalate hydrate, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research and industrial innovation. As advancements in synthesis techniques and application development progress, this compound is expected to play an even more significant role in shaping future technologies.